Cas no 1352522-22-5 (5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol)

• Product Name: 5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol
• CAS No: 1352522-22-5
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 5179096
• Update Time: 2026-03-05

5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol
• 5-(3,4-Dihydro-2H-pyrrol-5-yl)-4-methylpyridine-2-thiol

• Inchi： 1S/C10H12N2S/c1-7-5-10(13)12-6-8(7)9-3-2-4-11-9/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： MGAZHRACNQXSMC-UHFFFAOYSA-N
• SMILES： C1(=S)NC=C(C2=NCCC2)C(C)=C1

Additional information on 5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol

Introduction to 5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol (CAS No. 1352522-22-5)

5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol (CAS No. 1352522-22-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol is composed of a pyridine ring substituted with a thiol group and a 4,5-dihydro-3H-pyrrole moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The thiol group is known for its reactivity and ability to form disulfide bonds, which can be crucial in various biological processes. The pyrrole ring, on the other hand, contributes to the compound's aromaticity and can participate in hydrogen bonding interactions.

The synthesis of 5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol has been explored through several methodologies. One common approach involves the reaction of 4-methylpyridine with a suitable reagent to introduce the thiol group, followed by the formation of the pyrrole ring through a cyclization reaction. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method that significantly reduces reaction time and improves yield.

In terms of biological activity, 5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol has shown promising results in various assays. Research has demonstrated its potential as an antioxidant and anti-inflammatory agent. A study conducted by a team at the University of California found that this compound effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines. These properties make it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, 5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol has been investigated for its antimicrobial activity. Preliminary studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the increasing prevalence of antibiotic-resistant strains. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its direct biological effects, 5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol has also been explored as a building block for more complex molecules. Its unique structure allows for facile functionalization through various chemical reactions, making it an attractive starting material for drug discovery programs. For example, researchers at Harvard University have used this compound as a scaffold to develop novel inhibitors of protein-protein interactions involved in cancer progression.

The safety profile of 5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol is an important consideration for its potential therapeutic applications. Preclinical studies have generally shown it to be well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further research is needed to fully evaluate its safety in humans.

In conclusion, 5-(4,5-Dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine-2-thiol (CAS No. 1352522-22-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.